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Compound of Interest

Compound Name: (R)-Dtbm-segphos

Cat. No.: B3004171

(R)-3,5-tBu-4-MeO-SEGPHOS, commonly known as (R)-Dtbm-segphos, is a highly effective
and widely utilized chiral phosphine ligand in asymmetric catalysis. Its bulky 3,5-di-tert-butyl-4-
methoxyphenyl substituents create a unique steric and electronic environment that facilitates
high enantioselectivity in a variety of metal-catalyzed reactions. This technical guide provides
an in-depth overview of the solubility and stability of (R)-Dtbm-segphos, offering valuable
insights for researchers, scientists, and professionals in drug development.

Core Properties of (R)-Dtbm-segphos

(R)-Dtbm-segphos is typically supplied as an off-white to white powder. A summary of its key
physical and chemical properties is presented below.

Property Value
Appearance Off-white powder
Melting Point 126-128°C
Molecular Formula C74H10008P2
Molecular Weight 1179.53 g/mol
CAS Number 566940-03-2

Solubility Profile
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While precise quantitative solubility data (e.g., mg/mL) is not extensively published, empirical
evidence from a range of chemical literature provides a strong qualitative understanding of its
solubility in common organic solvents. (R)-Dtbhm-segphos is generally soluble in many organic
solvents but is insoluble in water.

Solvent Solubility Application Examples
] Used for extractions and as a
Dichloromethane (CH2ClIz2) Soluble )
reaction solvent.[1]
A common solvent for various
Toluene Soluble ] ]
catalytic reactions.
o Used in the synthesis of metal
Acetonitrile (CHsCN) Soluble

complexes of the ligand.[1]

, A 1:1 mixture has been used in
1,2-Dichloroethane (DCE) /

) ) Soluble (in mixture) palladium-catalyzed domino
N,N-Dimethylformamide (DMF)

reactions.

A 7:1 mixture of CH2Cl2/MeOH
Methanol (MeOH) Used in solvent mixtures has been reported for

asymmetric hydrogenations.

Stability and Handling

Proper handling and storage are critical to maintaining the integrity and catalytic activity of (R)-
Dtbm-segphos. The primary degradation pathway for phosphine ligands, including (R)-Dtbm-
segphos, is oxidation of the phosphorus(lll) center to a phosphorus(V) oxide.

Key Stability Factors:

» Air/Oxygen: The lone pair of electrons on the phosphorus atoms makes the ligand
susceptible to oxidation. It is crucial to handle the solid and its solutions under an inert
atmosphere (e.g., nitrogen or argon).

e Light: It is recommended to protect the ligand from light, suggesting potential
photosensitivity.
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o Temperature: The recommended storage temperature is 2-8°C to minimize degradation over
time.

In some applications, the oxidized form, (R)-DTBM-SEGPHOS oxide, has been recovered from
reaction mixtures. This oxide can be chemically reduced to regenerate the active phosphine
ligand, offering a potential for ligand recycling.

Storage Recommendations

To ensure the longevity and performance of (R)-Dtbm-segphos, the following storage
conditions are recommended:

o Atmosphere: Store under a dry, inert atmosphere such as nitrogen or argon.
o Temperature: Maintain storage at 2-8°C.

» Light: Keep in a light-resistant container.

Experimental Protocols

The following is a generalized protocol for the handling and use of (R)-Dtbm-segphos in a
catalytic reaction, based on established procedures. This protocol is intended as a guide and
may require optimization for specific applications.

**Preparation of a Metal-Ligand Complex (Example: [(R)-
DTBM-SEGPHOSI]NICI2) **[1][2]

This procedure details the formation of a nickel(ll) complex, illustrating a typical workflow for
handling the ligand.

 Inert Atmosphere: All manipulations should be performed under an inert atmosphere (e.g.,
using a glovebox or Schlenk line techniques).

o Glassware: Ensure all glassware is oven-dried and cooled under a stream of inert gas to
remove any moisture.

o Charging the Reaction Vessel: To a dry round-bottomed flask equipped with a magnetic stir
bar, add (R)-Dtbm-segphos (1.0 equivalent) and the metal salt (e.g., NiClz, 1.0 equivalent).
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e Solvent Addition: Add the desired anhydrous solvent (e.g., acetonitrile) via cannula or
syringe.

e Reaction: The mixture can be stirred at room temperature or heated as required for the
complex formation. For the NiClz= complex, the mixture is heated to reflux for 16 hours.

e Work-up and Purification: The work-up procedure will depend on the specific complex. For
the example provided, the reaction mixture is filtered through Celite to remove any insoluble
material. The filtrate is then concentrated, and the resulting solid is dissolved in a minimal
amount of a solvent like dichloromethane for further purification or use.

Visualizing Workflows and Stability Factors

To further clarify the handling and stability considerations for (R)-Dtbm-segphos, the following
diagrams are provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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